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Compound of Interest

Compound Name: 3-Chlorocatechol

Cat. No.: B1204754

For laboratory professionals engaged in research and development, the safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the use of 3-Chlorocatechol, ensuring the well-being of researchers and the
integrity of your work.

Immediate Safety and Hazard Information

3-Chlorocatechol is a hazardous substance that requires careful handling to prevent adverse
health effects. It is harmful if swallowed, comes into contact with the skin, or is inhaled.[1][2] It
is also known to cause skin irritation and serious eye irritation, and may lead to respiratory
irritation.[1]

Hazard ldentification:

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute Toxicity, Oral (Category 4)

H315: Causes skin irritation Skin Corrosion/Irritation (Category 2)

H319: Causes serious eye irritation Serious Eye Damage/Eye Irritation (Category 2)

) o Specific Target Organ Toxicity, Single Exposure
H335: May cause respiratory irritation
(Category 3)
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Source: Information synthesized from multiple chemical supplier safety data.[1][2]

While specific occupational exposure limits (OELSs) for 3-Chlorocatechol have not been
established, the limits for the parent compound, Catechol, can provide a conservative
reference. The Occupational Safety and Health Administration (OSHA) and the American
Conference of Governmental Industrial Hygienists (ACGIH) have set an 8-hour time-weighted
average (TWA) of 5 ppm for Catechol.[3][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles
should be worn at all times. A
face shield is required when

there is a risk of splashing.

Hand Protection

Chemical-resistant gloves

Given that 3-Chlorocatechol is
a chlorinated phenol, butyl

rubber or neoprene gloves are
recommended. Always inspect
gloves for damage before use
and replace them immediately

if contaminated.

Skin and Body Protection

Laboratory coat or chemical-

resistant apron

Alab coat is mandatory. For
procedures with a higher
potential for splashes, a
chemical-resistant apron
should be worn over the lab
coat. Long pants and closed-

toe shoes are required.

Respiratory Protection

Chemical fume hood

All handling of 3-
Chlorocatechol, especially in
solid form which may generate
dust, and any work with its
solutions, must be conducted
in a certified chemical fume

hood to prevent inhalation.

Source: Recommendations for handling similar chlorinated phenols.[5][6][7]

Operational Plan: Step-by-Step Handling Procedure

A meticulous operational plan is crucial for minimizing exposure risk.

e Preparation:
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o Thoroughly review the Safety Data Sheet (SDS) and understand the experimental
protocol.

o Ensure a certified chemical fume hood, emergency eyewash station, and safety shower
are readily accessible.

o Assemble all necessary PPE and inspect it for integrity.

e Handling the Chemical:

o Weighing: Conduct all weighing of solid 3-Chlorocatechol inside a chemical fume hood.
Use disposable weigh boats to prevent contamination.

o Solution Preparation: When preparing solutions, slowly add the 3-Chlorocatechol to the
solvent to prevent splashing.

o General Handling: Always use the chemical within the fume hood. Avoid direct contact with
skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory.

e Post-Handling:

o Decontaminate all work surfaces and equipment that may have come into contact with the
chemical.

o Carefully remove PPE, ensuring not to contaminate yourself. Gloves should be removed
last.

o Wash hands thoroughly with soap and water after completing work.

Disposal Plan

Proper disposal of 3-Chlorocatechol and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

» Halogenated Organic Waste: 3-Chlorocatechol is a halogenated organic compound.[5] All
waste containing this chemical must be collected in a designated, leak-proof, and clearly
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labeled hazardous waste container for halogenated organics.[1][5][6]

e Solid Waste: Contaminated solid materials, such as gloves, weigh boats, and absorbent
pads, should be placed in a separate, sealed container labeled as "Hazardous Waste" with
the chemical name.

» Liquid Waste: Unused solutions or reaction mixtures containing 3-Chlorocatechol should be
collected in a compatible, sealed container, also labeled as "Hazardous Waste" and
specifying the contents.

Disposal Procedure:

o Ensure all waste containers are tightly sealed and stored in a designated satellite
accumulation area.

e Do not mix halogenated waste with non-halogenated waste streams.[1]

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
service.

» Under no circumstances should 3-Chlorocatechol or its waste be disposed of down the
drain.[6]

Workflow for Safe Handling and Disposal

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS & Protocol

'

Inspect & Don PPE

'

Verify Fume Hood & Safety Equipment

Handling (invFurne Hood)

Weigh Solid

'

Prepare Solution

'

Conduct Experiment

Post-H vandling Dissosal
Decontaminate Surfaces & Equipment Segregate Halogenated Waste (Solid & Liquid)
! l
Remove PPE Label Waste Containers
! l
Wash Hands Store in Satellite Accumulation Area
'
Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Chlorocatechol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1204754?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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